N-[1-(7-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide

• IUPAC Name: N-[1-(7-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide
• InChI: InChI=1S/C16H19FN4O2S/c1-20(24(22,23)13-3-4-13)12-6-7-21(9-12)16-14-5-2-11(17)8-15(14)18-10-19-16/h2,5,8,10,12-13H,3-4,6-7,9H2,1H3
• InChI Key: WEJIZPLZLSCFML-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2C=CC(=C3)F)S(=O)(=O)C4CC4
• Molecular Formula: C16H19FN4O2S
• Molecular Weight: 350.4 g/mol

Description

“N-[1-(7-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. This type of structure is widely used by medicinal chemists to create compounds for the treatment of various human diseases. The pyrrolidine ring’s saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the molecule’s stereochemistry, and increases three-dimensional coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies. The first involves constructing the ring from different cyclic or acyclic precursors, while the second involves functionalizing preformed pyrrolidine rings, such as proline derivatives. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The molecular structure of “N-[1-(7-fluoroquinazolin-4-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide” is characterized by the presence of a pyrrolidine ring. The ring’s puckering can be easily controlled through inductive and stereoelectronic factors. For instance, in the case of L-proline, the endo conformer is preferred.

Chemical Reactions Analysis

The chemical reactions involving pyrrolidine compounds are influenced by steric factors. The structure–activity relationship (SAR) of the studied compounds is also described, which can guide medicinal chemists in the design of new pyrrolidine compounds with different biological profiles.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .

Mode of Action

The pyrrolidine ring in the compound structure contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .